Cas no 89634-64-0 (1,2-Benzenediamine, 4-(3-pyridinylmethyl)-)

• Product Name: 1,2-Benzenediamine, 4-(3-pyridinylmethyl)-
• CAS No: 89634-64-0
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 593937
• PubChem ID: 13276723
• Update Time: 2025-04-19

1,2-Benzenediamine, 4-(3-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(3-pyridinylmethyl)-
• 4-(pyridin-3-ylmethyl)benzene-1,2-diamine
• DTXSID40534051
• 89634-64-0
• 4-[(Pyridin-3-yl)methyl]benzene-1,2-diamine

• Inchi： 1S/C12H13N3/c13-11-4-3-9(7-12(11)14)6-10-2-1-5-15-8-10/h1-5,7-8H,6,13-14H2
• InChI Key： ATAHVSGFRKXTFY-UHFFFAOYSA-N
• SMILES： NC1=C(C=CC(=C1)CC1C=NC=CC=1)N

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9Ų